Cas no 39076-67-0 (Benzamide, N-[(2-oxocyclopentyl)carbonyl]-)

• Product name: Benzamide, N-[(2-oxocyclopentyl)carbonyl]-
• CAS No: 39076-67-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1495879

Benzamide, N-[(2-oxocyclopentyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(2-oxocyclopentyl)carbonyl]-

• Inchi： 1S/C13H13NO3/c15-11-8-4-7-10(11)13(17)14-12(16)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,14,16,17)
• InChI Key： NDWHMQVPSOWENW-UHFFFAOYSA-N
• SMILES： C(NC(C1CCCC1=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 231.08959

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Melting Point: 98.5-100 °C(Solv: methanol (67-56-1))
• Boiling Point: 439.5±45.0 °C(Predicted)
• PSA: 63.24
• pka: 9.77±0.20(Predicted)